molecular formula C10H18FNO3 B591635 tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate CAS No. 1174020-40-6

tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate

Cat. No. B591635
CAS RN: 1174020-40-6
M. Wt: 219.256
InChI Key: XRNLYXKYODGLMI-JGVFFNPUSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate is a chemical compound with the formula C9H16FNO3 and a molecular weight of 205.23 g/mol . It is a derivative of piperidine, a six-membered ring with one nitrogen atom .


Molecular Structure Analysis

The molecular structure of this compound includes a piperidine ring, which is a six-membered ring with one nitrogen atom. The 3-fluoro-4-hydroxy substitutions indicate that a fluorine atom and a hydroxyl group are attached to the third and fourth carbon atoms of the ring, respectively .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 205.23 g/mol . Other physical and chemical properties like boiling point, density, and others are not available in the sources I found .

Scientific Research Applications

Stereoselective Syntheses of tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylate

This compound and its derivatives underwent reactions to yield various isomers. These reactions are significant for the stereoselective synthesis of complex organic molecules, which can be crucial for the development of pharmaceuticals and other fine chemicals (Boev et al., 2015).

Synthesis and Characterization

Synthesis of trans-4-Triazolyl-Substituted 3-Hydroxypiperidines

This work details the synthesis of a tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate, a scaffold for creating substituted piperidines. This highlights its application as a versatile precursor in organic synthesis, leading to a wide range of substituted piperidines with potential applications in medicinal chemistry (Harmsen et al., 2011).

X-ray and DFT Analyses

The synthesis and characterization of derivatives from tert-butyl 4-oxopiperidine-1-carboxylate were explored, including X-ray crystallographic analysis and DFT studies. This research provides insights into the molecular and crystal structures of these compounds, which is crucial for understanding their properties and potential applications (Çolak et al., 2021).

Catalysis and Intermediate Application

Fluorinated Analogues as Protecting Groups

A series of fluorous derivatives were prepared and evaluated as reagents for the protection of carboxylic acids in fluorous synthesis. This highlights the application of tert-butyl derivatives as novel protecting groups in synthetic chemistry, offering benefits in separation and purification processes (Pardo et al., 2001).

Mechanism of Action

The mechanism of action of this compound is not specified in the available sources. It’s possible that it could act as a building block in the synthesis of more complex molecules, given its structure .

Future Directions

The future directions for the use of this compound are not specified in the available sources. Given its structure, it could potentially be used in the synthesis of pharmaceuticals or other organic compounds .

properties

IUPAC Name

tert-butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-8(13)7(11)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8+/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XRNLYXKYODGLMI-JGVFFNPUSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(C(C1)F)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)(C)OC(=O)N1CC[C@H]([C@H](C1)F)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H18FNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30653987
Record name tert-Butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30653987
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

219.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1174020-40-6, 955028-88-3
Record name tert-Butyl (3S,4R)-3-fluoro-4-hydroxypiperidine-1-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30653987
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name (3.4)-cis-3-Fluoro-4-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name (3S,4R)-1-Boc-3-fluoro-4-hydroxypiperidine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.